N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-N-(1-methoxypropan-2-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C19H29NO4/c1-14(13-22-2)20(19(21)16-7-5-6-8-16)12-15-9-10-17(23-3)18(11-15)24-4/h9-11,14,16H,5-8,12-13H2,1-4H3
• InChI Key: PSKVOGUEQJJWIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)N(CC1=CC(=C(C=C1)OC)OC)C(=O)C2CCCC2
• Molecular Formula: C19H29NO4
• Molecular Weight: 335.4 g/mol

Description

N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide, also known as URB597, is a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. This compound has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, and addiction.

Mechanism of Action

N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide selectively inhibits the FAAH enzyme, which is responsible for the breakdown of endocannabinoids in the body. By inhibiting FAAH, N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide increases the levels of endocannabinoids in the brain, leading to pain relief and mood stabilization.
Biochemical and Physiological Effects:
N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase endocannabinoid levels in the brain, leading to pain relief and mood stabilization. Additionally, it has been shown to have anti-inflammatory effects, which may have potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide in lab experiments is its selectivity for the FAAH enzyme, which allows for more precise targeting of the endocannabinoid system. However, one limitation is that N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide has a short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide. One area of interest is its potential therapeutic applications in various diseases, including pain, anxiety, and addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide, as well as its limitations and potential side effects. Finally, there is potential for the development of more selective and longer-lasting FAAH inhibitors, which may have even greater therapeutic potential.
In conclusion, N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide is a selective inhibitor of the FAAH enzyme, with potential therapeutic applications in various diseases. Its mechanism of action involves increasing endocannabinoid levels in the brain, leading to pain relief and mood stabilization. While it has advantages for lab experiments, such as its selectivity, it also has limitations, such as its short half-life. Future research directions include further investigation of its therapeutic potential, as well as the development of more selective and longer-lasting FAAH inhibitors.

Scientific Research Applications

N-(3,4-dimethoxybenzyl)-N-(2-methoxy-1-methylethyl)cyclopentanecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including pain, anxiety, and addiction. In particular, it has been shown to increase endocannabinoid levels in the brain, which can lead to pain relief and mood stabilization.